Cas no 1822851-79-5 ((2-Fluorocyclopropane-1,1-diyl)dimethanol)

• Product Name: (2-Fluorocyclopropane-1,1-diyl)dimethanol
• CAS No: 1822851-79-5
• MF: C₅H₉FO₂
• MW: 120.122165441513
• CID: 4708477
• PubChem ID: 121514141
• Update Time: 2025-05-25

(2-Fluorocyclopropane-1,1-diyl)dimethanol Chemical and Physical Properties

Names and Identifiers

• (2-Fluorocyclopropane-1,1-diyl)dimethanol
• [2-fluoro-1-(hydroxymethyl)cyclopropyl]methanol
• 2-Fluoro-1,1-cyclopropanedimethanol
• 1822851-79-5
• SCHEMBL18833674
• DB-182123

• Inchi： 1S/C5H9FO2/c6-4-1-5(4,2-7)3-8/h4,7-8H,1-3H2
• InChI Key： KBIXRBYNFPAOHX-UHFFFAOYSA-N
• SMILES： FC1CC1(CO)CO

Computed Properties

• Exact Mass: 120.05865769g/mol
• Monoisotopic Mass: 120.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: -0.5

Additional information on (2-Fluorocyclopropane-1,1-diyl)dimethanol

Comprehensive Overview of (2-Fluorocyclopropane-1,1-diyl)dimethanol (CAS No. 1822851-79-5): Properties, Applications, and Innovations

(2-Fluorocyclopropane-1,1-diyl)dimethanol (CAS No. 1822851-79-5) is a fluorinated cyclopropane derivative with a unique molecular structure, combining a fluorocyclopropane core with two hydroxymethyl groups. This compound has garnered significant attention in pharmaceutical and material science research due to its potential as a versatile building block. The presence of both fluorine and hydroxyl groups enhances its reactivity, making it valuable for synthesizing complex molecules with tailored properties.

In recent years, the demand for fluorinated compounds like (2-Fluorocyclopropane-1,1-diyl)dimethanol has surged, driven by their applications in drug discovery and agrochemicals. Researchers are particularly interested in its role as a bioisostere, where the fluorocyclopropane moiety can mimic other functional groups to improve metabolic stability or bioavailability. This aligns with the growing trend of green chemistry, as fluorinated compounds often reduce the need for toxic reagents in synthetic pathways.

The compound’s CAS No. 1822851-79-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material design. Its structural features enable applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in targeted drug development. Additionally, its potential use in polymeric materials for coatings or adhesives highlights its versatility beyond pharmaceuticals.

From a synthetic perspective, (2-Fluorocyclopropane-1,1-diyl)dimethanol offers opportunities for stereoselective reactions, a key focus in modern organic chemistry. Its chirality and hydrogen-bonding capacity make it a candidate for asymmetric catalysis, addressing the demand for enantiopure compounds in the pharmaceutical industry. Recent studies also explore its utility in click chemistry, where its functional groups facilitate rapid modular assembly.

Environmental and regulatory considerations are critical when discussing fluorinated compounds. While (2-Fluorocyclopropane-1,1-diyl)dimethanol is not classified as hazardous, its sustainable production and disposal align with global ESG (Environmental, Social, and Governance) goals. Innovations in catalytic fluorination methods aim to minimize waste, resonating with industries prioritizing circular economy principles.

In summary, (2-Fluorocyclopropane-1,1-diyl)dimethanol (CAS No. 1822851-79-5) exemplifies the intersection of fluorine chemistry and molecular design. Its applications span drug discovery, materials science, and sustainable synthesis, making it a compound of enduring interest. As research advances, its role in addressing challenges like drug resistance and biodegradable materials will likely expand, solidifying its place in cutting-edge science.